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Introduction

BODIPY FL C12 (4,4-Difluoro-5,7-Dimethyl-4-Bora-3a,4a-Diaza-s-Indacene-3-Dodecanoic
Acid) is a fluorescently labeled long-chain fatty acid analog that has become an indispensable
tool in cell biology for the investigation of lipid metabolism and dynamics. Its unique
photophysical properties, including high fluorescence quantum yield, photostability, and sharp
emission spectra, make it an excellent probe for visualizing and quantifying the uptake,
trafficking, and storage of fatty acids within living and fixed cells.[1][2] The C12 lauric acid
carbon chain allows it to mimic natural fatty acids, enabling its incorporation into cellular lipid
pathways.[3] This technical guide provides an in-depth overview of the applications,
guantitative properties, and detailed experimental protocols for the effective use of BODIPY FL
C12 in cellular research.

Core Applications in Cell Biology

BODIPY FL C12 is extensively utilized to investigate several key cellular processes:

o Fatty Acid Uptake and Transport: As a fluorescent analog, it allows for the real-time tracking
of fatty acid entry into cells and subsequent transport across cellular membranes.[3][4] This
is crucial for studying the roles of fatty acid transport proteins (FATPs) and other transporters
in health and disease.
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 Lipid Droplet Dynamics: The hydrophobic nature of BODIPY FL C12 |eads to its
accumulation in lipid droplets, the primary sites of neutral lipid storage in cells.[1][5][6] This
enables the visualization of lipid droplet formation, size, and distribution, providing insights
into cellular energy homeostasis and lipid-related pathologies.

» Lipid Metabolism and Esterification: Once inside the cell, BODIPY FL C12 is metabolized
and incorporated into more complex lipids, such as triacylglycerols and phospholipids.[3]
This allows researchers to study the enzymatic pathways involved in lipid synthesis and
storage.

» Membrane Imaging: The lipophilic properties of BODIPY FL C12 facilitate its incorporation
into cellular membranes, making it a useful tool for studying membrane structure and
dynamics.[1]

e Drug Discovery and Development: By monitoring the effects of compounds on fatty acid
uptake and lipid storage, BODIPY FL C12 serves as a valuable probe in high-throughput
screening assays for the discovery of drugs targeting lipid metabolic pathways.

Quantitative Data

A clear understanding of the photophysical properties of BODIPY FL C12 is essential for
designing and interpreting fluorescence-based experiments.

Property Value Reference

Maximum Excitation

~503 nm [7]
Wavelength (Aex)
Maximum Emission

~512 nm [7]
Wavelength (Aem)
Molar Extinction Coefficient (g) >80,000 cm~—1M—1 [71[8]
Fluorescence Quantum Yield

~0.9 [7]
(P)
Molecular Weight 418.34 g/mol
Solvent for Stock Solution DMSO [21[7]
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Experimental Protocols

Detailed methodologies are critical for obtaining reliable and reproducible results. Below are
protocols for key experiments using BODIPY FL C12.

Protocol 1: Live-Cell Imaging of Fatty Acid Uptake and
Lipid Droplet Staining

This protocol describes the staining of live cultured mammalian cells to visualize the uptake of
BODIPY FL C12 and its incorporation into lipid droplets.

Materials:

BODIPY FL C12

o Dimethyl sulfoxide (DMSOQO)

e Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS)
o Complete cell culture medium

» Coverslips or glass-bottom imaging dishes

¢ Fluorescence microscope with appropriate filter sets (e.g., FITC/GFP)
Procedure:

o Cell Seeding: Seed cells on sterile coverslips or in glass-bottom dishes at a density that will
result in 70-80% confluency on the day of the experiment.

o Preparation of BODIPY FL C12 Stock Solution: Prepare a 1-5 mM stock solution of BODIPY
FL C12 in high-quality, anhydrous DMSO. Store the stock solution at -20°C, protected from
light.

o Preparation of Staining Solution: On the day of the experiment, dilute the BODIPY FL C12
stock solution in serum-free culture medium or PBS/HBSS to a final working concentration of
1-5 uM. It is important to vortex the solution well.
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e Cell Staining:
o Remove the culture medium from the cells and wash once with warm PBS or HBSS.

o Add the BODIPY FL C12 staining solution to the cells and incubate for 15-30 minutes at
37°C in a CO:z incubator, protected from light.[6]

e Washing:

o Remove the staining solution and wash the cells two to three times with warm PBS or
HBSS to remove unbound dye and reduce background fluorescence.[6]

e Imaging:
o Add fresh, warm complete culture medium to the cells.

o Immediately image the cells using a fluorescence microscope. Capture images using a
filter set appropriate for green fluorescence (Excitation: ~490-500 nm, Emission: ~510-530

nm).

Protocol 2: Fixed-Cell Staining of Lipid Droplets

This protocol is suitable for experiments requiring cell fixation, such as co-staining with
antibodies (immunofluorescence).

Materials:

BODIPY FL C12

DMSO

e PBS

4% Paraformaldehyde (PFA) in PBS

Mounting medium (with or without DAPI for nuclear counterstaining)

Coverslips and microscope slides
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Procedure:
o Cell Seeding and Treatment: Seed and treat cells as described in Protocol 1.
 Fixation:
o Wash cells once with PBS.
o Fix the cells by incubating with 4% PFA in PBS for 15-20 minutes at room temperature.[6]
e Washing: Wash the cells three times with PBS for 5 minutes each to remove the fixative.
e Staining:
o Prepare a 1-5 uM working solution of BODIPY FL C12 in PBS.

o Incubate the fixed cells with the staining solution for 30-60 minutes at room temperature,
protected from light.[6]

e Washing: Wash the cells three times with PBS for 5 minutes each.

e Mounting: Mount the coverslips onto microscope slides using an appropriate mounting
medium.

e Imaging: Image the slides using a fluorescence or confocal microscope.

Protocol 3: Quantification of Fatty Acid Uptake by Flow
Cytometry

This protocol allows for the quantitative analysis of BODIPY FL C12 uptake in a cell population.
Materials:

« BODIPY FL C12

e DMSO

e PBS
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o Cell dissociation solution (e.g., Trypsin-EDTA)
e FACS buffer (e.g., PBS with 1-2% FBS)

e Flow cytometer

Procedure:

e Cell Culture and Treatment: Culture cells in multi-well plates and perform experimental
treatments as required.

e Staining:
o Prepare a 1-5 uM working solution of BODIPY FL C12 in serum-free medium or PBS.
o Remove the culture medium, wash cells once with PBS, and add the staining solution.
o Incubate for 15-30 minutes at 37°C.[9]
e Cell Detachment:
o Wash the cells once with PBS.
o Add a cell dissociation solution and incubate until cells detach.
o Neutralize the dissociation solution with complete medium.
e Cell Collection and Washing:
o Transfer the cell suspension to a FACS tube.
o Centrifuge the cells at a low speed (e.g., 300 x g) for 5 minutes.
o Discard the supernatant and wash the cell pellet twice with cold FACS buffer.

» Resuspension: Resuspend the final cell pellet in an appropriate volume of FACS buffer for
analysis.

e Flow Cytometry Analysis:

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b15600025?utm_src=pdf-body
https://scispace.com/pdf/bodipy-493-503-staining-of-neutral-lipid-droplets-for-2y1a996xx8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Analyze the cells on a flow cytometer, detecting the BODIPY FL C12 signal in the green
fluorescence channel (e.g., FITC).

o Use an unstained cell sample as a negative control to set the baseline fluorescence.
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Caption: Cellular uptake and metabolic fate of BODIPY FL C12.

Experimental Workflow for Live-Cell Imaging
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Caption: Workflow for live-cell imaging with BODIPY FL C12.
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Logical Flow for Flow Cytometry Analysis
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Caption: Logical flow for quantifying fatty acid uptake via flow cytometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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